Cas no 145204-86-0 (9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)-)

9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)- structure
145204-86-0 structure
Product Name:9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)-
CAS No:145204-86-0
MF:C15H16O6
MW:292.283945083618
CID:214270
Update Time:2025-04-19

9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)-
    • Purpurasol
    • Inchi: 1S/C15H16O6/c1-15(2,17)10-7-19-13-9(18-3)6-8-4-5-11(16)21-12(8)14(13)20-10/h4-6,10,17H,7H2,1-3H3
    • InChI Key: MZKOYZNRGQIMIE-UHFFFAOYSA-N
    • SMILES: COC1C2=C(OC(C(O)(C)C)CO2)C2=C(C=CC(O2)=O)C=1

Computed Properties

  • Exact Mass: 292.09468
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • XLogP3: 1.258

Experimental Properties

  • PSA: 74.22

9H-Pyrano[2,3-f]-1,4-benzodioxin-9-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-5-methoxy-, (+)- Related Literature

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